Cas no 137844-98-5 (3-aminothiophene-2-carbohydrazide)

• Product Name: 3-aminothiophene-2-carbohydrazide
• CAS No: 137844-98-5
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 881102
• Update Time: 2026-04-29

3-aminothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-aminothiophene-2-carbohydrazide
• 2-Thiophenecarboxylicacid,3-amino-,hydrazide(9CI)

Computed Properties

• Exact Mass: 157.03100
• Monoisotopic Mass: 157.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 109.38000
• LogP: 1.60620